Cas no 2877708-35-3 (2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide)
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- F6809-5009
- 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
- 2877708-35-3
- AKOS040883708
-
- Inchi: 1S/C15H19F2N3O/c1-2-5-18-15(21)11-19-6-8-20(9-7-19)14-4-3-12(16)10-13(14)17/h2-4,10H,1,5-9,11H2,(H,18,21)
- InChI Key: OWMKPYJXDMZBJZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1CCN(CC(NCC=C)=O)CC1)F
Computed Properties
- Exact Mass: 295.14961856g/mol
- Monoisotopic Mass: 295.14961856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.6Ų
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6809-5009-2μmol |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-5μmol |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-10μmol |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-20μmol |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-1mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-2mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-3mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-4mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-5mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6809-5009-10mg |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide |
2877708-35-3 | 10mg |
$118.5 | 2023-09-07 |
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide
Introduction to 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide (CAS No. 2877708-35-3)
2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide, also known by its CAS number 2877708-35-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a piperazine ring and a difluorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.
The molecular formula of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide is C16H19F2N2O, and its molecular weight is approximately 301.33 g/mol. The compound's structure consists of a central piperazine ring, which is a common scaffold in many pharmaceuticals due to its ability to modulate various biological targets. The presence of the difluorophenyl group adds to the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
Recent studies have highlighted the potential of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. These interactions may have implications for conditions such as depression, anxiety, and neurodegenerative diseases.
In addition to its potential in neurological disorders, 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. This makes it a promising candidate for the development of new anti-inflammatory drugs, which could be beneficial for treating conditions such as arthritis and inflammatory bowel disease.
The pharmacological profile of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide has also been explored in preclinical studies. In vitro assays have shown that it exhibits potent activity against various cell lines, suggesting potential applications in oncology. The compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis makes it an attractive target for further investigation in cancer research.
The safety and efficacy of 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide are currently being evaluated through a series of preclinical and early-stage clinical trials. These trials aim to assess the compound's pharmacokinetic properties, toxicity profiles, and therapeutic potential in various disease models. Preliminary results have been promising, with the compound demonstrating favorable safety margins and significant biological activity.
In conclusion, 2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide (CAS No. 2877708-35-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more data becomes available from clinical trials, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.
2877708-35-3 (2-[4-(2,4-difluorophenyl)piperazin-1-yl]-N-(prop-2-en-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)